Cas no 186384-46-3 (1,3-dioxo-2-(pyridin-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid)

• Product Name: 1,3-dioxo-2-(pyridin-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid
• CAS No: 186384-46-3
• MF: C₁₄H₈N₂O₄
• MW: 268.224323272705
• MDL: MFCD00427537
• CID: 114806
• PubChem ID: 747682
• Update Time: 2025-06-13

1,3-dioxo-2-(pyridin-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxo-2-(pyridin-2-yl)isoindoline-5-carboxylic acid
• 1,3-Dioxo-2-pyridin-2-ylisoindoline-5-carboxylic acid
• 1H-Isoindole-5-carboxylicacid, 2,3-dihydro-1,3-dioxo-2-(2-pyridinyl)-
• 2,3-dihydro-1,3-dioxo-2-(2-pyridinyl)-1H-Isoindole-5-carboxylic acid
• 1,3-dioxo-2-pyridin-2-ylisoindole-5-carboxylic acid
• Albb-006628
• CBDivE_005510
• Oprea1_283316
• Oprea1_463632
• STOCK1S-94465
• CHEMBRDG-BB 5186394
• 1,3-dioxo-2-pyridin-2-yl-isoindole-5-carboxylic acid
• 1,3-dioxo-2-(2-pyridyl)isoindoline-5-carboxylic acid
• 1,3-dioxo-2-(pyridin-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid
• SR-01000411992
• F0827-0202
• 186384-46-3
• DTXSID80353662
• LS-02349
• FT-0679235
• CS-0313666
• AKOS000265509
• SB64702
• HMS1648C22
• AB00685271-01
• SR-01000411992-1
• 1,3-Dioxo-2-(2-pyridinyl)-5-isoindolinecarboxylic acid
• SCHEMBL15043809
• MFCD00427537
• DA-08898
• 1,3-dioxo-2-(pyridin-2-yl)isoindole-5-carboxylic acid
• STK501167

• MDL： MFCD00427537
• Inchi： 1S/C14H8N2O4/c17-12-9-5-4-8(14(19)20)7-10(9)13(18)16(12)11-3-1-2-6-15-11/h1-7H,(H,19,20)
• InChI Key： LNWAYWWOYHEHJX-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(N1C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 268.04800
• Monoisotopic Mass: 268.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 557.6±56.0 °C at 760 mmHg
• Flash Point: 291.0±31.8 °C
• Refractive Index: 1.705
• PSA: 87.57000
• LogP: 1.64540
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1,3-dioxo-2-(pyridin-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,3-dioxo-2-(pyridin-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid

Introduction to 1,3-dioxo-2-(pyridin-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 186384-46-3)

1,3-dioxo-2-(pyridin-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid, identified by its CAS number 186384-46-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the heterocyclic class of molecules, featuring a fused system of an isoindole ring with functional groups that contribute to its unique chemical and biological properties. The presence of both dioxo and pyridinyl substituents makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1,3-dioxo-2-(pyridin-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid incorporates several key pharmacophoric elements that are highly relevant to modern medicinal chemistry. The dioxo group, which is an oxidized form of a dihydropyran ring, introduces rigidity and potential electronic characteristics that can influence binding interactions with biological targets. On the other hand, the pyridin-2-yl moiety serves as a versatile handle for further functionalization and can enhance solubility and metabolic stability. These features make the compound an intriguing scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The isoindole core is particularly noteworthy, as it is found in numerous bioactive natural products and pharmaceuticals. For instance, derivatives of isoindole have been investigated for their potential roles in modulating enzyme activity, receptor binding, and cellular signaling pathways. The specific arrangement of functional groups in 1,3-dioxo-2-(pyridin-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid may confer unique advantages in these contexts.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting key enzymes involved in diseases such as cancer, inflammation, and neurodegeneration. The dioxo group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with protein residues, while the pyridinyl substituent can engage in cation-pi interactions or act as a ligand for metal ions. These interactions are critical for achieving high affinity and selectivity in drug design.

Recent studies have highlighted the importance of structure-based drug design approaches, where computational modeling is used to predict how a molecule will interact with its biological target. In the case of 1,3-dioxo-2-(pyridin-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid, molecular docking simulations have suggested that it may bind effectively to various protein targets. For example, preliminary findings indicate that this compound could interact with enzymes such as kinases or proteases that are implicated in disease pathways. These interactions could be exploited to develop novel therapeutic strategies.

The synthesis of 1,3-dioxo-2-(pyridin-2-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid represents another area of interest within the synthetic organic chemistry community. The construction of the isoindole core requires sophisticated methodologies that often involve multi-step reactions and careful regioselective control. Advances in catalytic processes and transition-metal-mediated reactions have made it possible to access complex heterocyclic structures more efficiently than ever before. This progress has enabled researchers to explore new derivatives of 1,3-dioxo-2-(pyridin-2-y l)-2 ,3 -dihydro -1 H -isoind ole -5 -carboxylic acid with tailored properties.

In addition to its pharmaceutical potential, this compound has also been studied for its role in materials science applications. Heterocyclic molecules like 1 , 3 -diox o - 2 -( py ridin - 2 - yl ) - 2 , 3 - dihydro - 1 H - iso ind ole - 5 - carboxylic acid can exhibit interesting electronic properties when incorporated into organic semiconductors or luminescent materials. The ability to fine-tune these properties through structural modifications offers exciting possibilities for developing advanced functional materials.

The growing body of research on 1 , 3 - diox o - 2 -( py ridin - 2 - yl ) - 2 , 3 - dihydro - 1 H - iso ind ole - 5 - carboxylic acid underscores its significance as a versatile building block in chemical biology and drug discovery. As our understanding of biological pathways continues to expand , there will likely be increasing demand for innovative molecular tools like this one to investigate disease mechanisms and develop effective treatments . Future studies may focus on optimizing synthetic routes , exploring new derivatives , and evaluating their biological activities in vitro and in vivo .

The integration of computational methods with experimental techniques will be crucial in maximizing the potential of this compound . By leveraging both high-throughput screening and structure-based design , researchers can accelerate the discovery process and identify lead compounds more rapidly . This interdisciplinary approach aligns well with current trends in pharmaceutical research , where collaboration across disciplines is essential for breakthroughs.

In conclusion , 1 , 3 - diox o - 2 -( py ridin - 2 yl ) - 2 , 3 dihydro - 1 H iso ind ole carboxylic acid ( CAS No .18638446) is a structurally fascinating molecule with significant promise for both pharmaceutical applications materials science . Its unique combination functional groups makes it an attractive scaffold for further exploration . As research continues progress will undoubtedly be made uncovering new ways this compound contribute science medicine .